2-(2,6-dimethylphenoxy)-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide

• Molecular Formula: C24H20N2O4
• Molecular Weight: 400.4 g/mol
• IUPAC Name: 2-(2,6-dimethylphenoxy)-N-(1,3-dioxo-2-phenylisoindol-5-yl)acetamide
• InChI: InChI=1S/C24H20N2O4/c1-15-7-6-8-16(2)22(15)30-14-21(27)25-17-11-12-19-20(13-17)24(29)26(23(19)28)18-9-4-3-5-10-18/h3-13H,14H2,1-2H3,(H,25,27)
• InChI Key: LABRVEKUJKQPCS-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NC2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=CC=C4

Description

2-(2,6-dimethylphenoxy)-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2,6-dimethylphenoxy)-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide is not fully understood. However, it is believed to exert its anti-inflammatory and anti-tumor effects through the inhibition of certain enzymes and signaling pathways. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(2,6-dimethylphenoxy)-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide can modulate various biochemical and physiological processes. It has been shown to reduce oxidative stress, inhibit the release of pro-inflammatory cytokines, and decrease the expression of certain genes involved in cancer progression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2,6-dimethylphenoxy)-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide in lab experiments is its versatility. It can be used in various assays to study its effects on different biological processes. However, one of the limitations is its limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the study of 2-(2,6-dimethylphenoxy)-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide. One area of interest is its potential use as a drug delivery system. Researchers are also exploring its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, there is ongoing research into the compound's anti-tumor and anti-microbial properties.
Conclusion:
2-(2,6-dimethylphenoxy)-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide is a versatile chemical compound that has shown potential in various scientific research applications. Its anti-inflammatory, anti-tumor, and anti-microbial properties make it a promising candidate for further study. However, more research is needed to fully understand its mechanism of action and potential applications in the field of medicine.

Synthesis Methods

The synthesis of 2-(2,6-dimethylphenoxy)-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide involves the reaction between 2,6-dimethylphenol and N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide in the presence of a suitable catalyst. The reaction yields the desired product in good yield and purity.

Scientific Research Applications

The potential applications of 2-(2,6-dimethylphenoxy)-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide in scientific research are vast. The compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases and as a drug delivery system.